Cas no 85597-17-7 (L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-)

L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]- Properties

Names and Identifiers

• L-Glutamic acid,N-[4-[[(2-amino-3,4-dihydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-
• 2-[[4-[(2-amino-4-oxo-1H-pyrido[2,3-d]pyrimidin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
• 5-deazafolic acid

• InChIKey： FKWFZVUYIHPCGB-UHFFFAOYSA-N
• Inchi： 1S/C20H20N6O6/c1-26(12-8-13-16(22-9-12)24-20(21)25-18(13)30)11-4-2-10(3-5-11)17(29)23-14(19(31)32)6-7-15(27)28/h2-5,8-9,14H,6-7H2,1H3,(H,23,29)(H,27,28)(H,31,32)(H3,21,22,24,25,30)
• SMILES： C(O)(=O)C(NC(=O)C1=CC=C(N(C2=CN=C3C(=C2)C(=O)N=C(N)N3)C)C=C1)CCC(O)=O

Computed Properties

• Exact Mass: 440.144432
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 440.144432
• Heavy Atom Count: 32
• Complexity: 766
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 196

Experimental Properties

• Refractive Index: 1.734
• Density: 1.61